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Compound of Interest

Compound Name: 3-(Bromomethyl)azetidine

Cat. No.: B15306718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and experimental guidelines for the

use of 3-(bromomethyl)azetidine in palladium-catalyzed cross-coupling reactions. The

protocols detailed below are foundational methodologies for the synthesis of novel 3-

substituted azetidine derivatives, which are of significant interest in medicinal chemistry and

drug discovery.

Introduction
The azetidine motif is a valuable saturated heterocycle in modern drug discovery, often utilized

as a bioisosteric replacement for other cyclic systems to improve physicochemical properties

such as solubility and metabolic stability. Palladium-catalyzed cross-coupling reactions offer a

powerful and versatile strategy for the functionalization of the azetidine core at the 3-position

via its bromomethyl derivative. These reactions enable the formation of carbon-carbon and

carbon-nitrogen bonds, providing access to a diverse range of chemical entities. This document

outlines generalized protocols for Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck

couplings with 3-(bromomethyl)azetidine, along with an application focus on the resulting

compounds as potential therapeutic agents.
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Substituted azetidines have been identified as key pharmacophores in a variety of therapeutic

areas. Notably, 3-substituted azetidine derivatives have been explored as:

Triple Reuptake Inhibitors (TRIs): These compounds modulate the levels of serotonin,

norepinephrine, and dopamine in the brain and have potential applications in the treatment

of depression and other neuropsychiatric disorders.

Polymerase Theta (Polθ) Inhibitors: A promising strategy in oncology, particularly for the

treatment of BRCA-deficient cancers. Polθ is a key enzyme in the microhomology-mediated

end joining (MMEJ) DNA repair pathway, and its inhibition is synthetically lethal in cancer

cells with deficient homologous recombination (HR) repair mechanisms.[1]

Signaling Pathway: Polymerase Theta in DNA Repair
The diagram below illustrates the role of Polymerase Theta (Polθ) in DNA double-strand break

(DSB) repair, a critical pathway in cancer cells, particularly those with BRCA mutations.

Inhibition of Polθ is a key therapeutic strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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